Cas no 6304-30-9 (2-pyridin-2-ylpentan-3-one)

• Product Name: 2-pyridin-2-ylpentan-3-one
• CAS No: 6304-30-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1644679
• PubChem ID: 238306
• Update Time: 2025-04-21

2-pyridin-2-ylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-2-ylpentan-3-one
• AKOS012858540
• AC1L60ON
• CTK5B7263
• AR-1C9830
• AC1Q5C44
• 2-(pyridin-2-yl)pentan-3-one
• NSC42631
• 2-[2]pyridyl-pentan-3-one
• AKOS012858540; AC1L60ON; CTK5B7263; AR-1C9830; AC1Q5C44; 2-(pyridin-2-yl)pentan-3-one; NSC42631; 2-[2]pyridyl-pentan-3-one;
• NSC-42631
• 6304-30-9
• DTXSID70285685
• DS-004433

• Inchi： 1S/C10H13NO/c1-3-10(12)8(2)9-6-4-5-7-11-9/h4-8H,3H2,1-2H3
• InChI Key： QLZPOVZWMVWWKD-UHFFFAOYSA-N
• SMILES： O=C(CC)C(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• LogP: 2.16420